Cas no 2228132-09-8 (4-(2-ethynylphenyl)butan-2-one)

• Product Name: 4-(2-ethynylphenyl)butan-2-one
• CAS No: 2228132-09-8
• MF: C₁₂H₁₂O
• MW: 172.223083496094
• CID: 5760851
• PubChem ID: 165761758
• Update Time: 2025-05-26

4-(2-ethynylphenyl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2-ethynylphenyl)butan-2-one

• Inchi： 1S/C12H12O/c1-3-11-6-4-5-7-12(11)9-8-10(2)13/h1,4-7H,8-9H2,2H3
• InChI Key： AMKOHSAACWBVIK-UHFFFAOYSA-N
• SMILES： O=C(C)CCC1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 172.088815002g/mol
• Monoisotopic Mass: 172.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(2-ethynylphenyl)butan-2-one

Recent Advances in the Study of 4-(2-ethynylphenyl)butan-2-one (CAS: 2228132-09-8) in Chemical Biology and Pharmaceutical Research

The compound 4-(2-ethynylphenyl)butan-2-one (CAS: 2228132-09-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of 4-(2-ethynylphenyl)butan-2-one as a key intermediate in the synthesis of more complex molecules. Its ethynyl group and ketone functionality make it a valuable building block for click chemistry and other bioorthogonal reactions, which are increasingly important in the development of targeted therapies and diagnostic tools. Researchers have successfully utilized this compound in the synthesis of novel drug candidates, particularly in the areas of oncology and neurodegenerative diseases.

In terms of biological activity, preliminary in vitro studies have demonstrated that 4-(2-ethynylphenyl)butan-2-one exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This finding has sparked interest in its potential as a lead compound for the development of anti-inflammatory drugs. Additionally, its ability to cross the blood-brain barrier has been investigated, with promising results suggesting potential applications in central nervous system disorders.

The pharmacokinetic properties of 4-(2-ethynylphenyl)butan-2-one have been the subject of recent investigations. Studies utilizing advanced analytical techniques such as LC-MS/MS have provided valuable insights into its metabolic stability and distribution patterns in animal models. These findings are crucial for understanding the compound's potential as a therapeutic agent and for guiding future structural modifications to optimize its drug-like properties.

From a safety perspective, initial toxicological assessments of 4-(2-ethynylphenyl)butan-2-one have shown favorable results, with no significant cytotoxicity observed at therapeutic concentrations in various cell lines. However, more comprehensive studies are needed to fully evaluate its safety profile, including potential long-term effects and interactions with other medications.

The pharmaceutical industry has shown growing interest in this compound, with several patent applications filed in recent years covering its synthesis methods and potential therapeutic applications. These developments suggest that 4-(2-ethynylphenyl)butan-2-one may play an important role in future drug discovery efforts, particularly in the development of targeted therapies and personalized medicine approaches.

In conclusion, 4-(2-ethynylphenyl)butan-2-one (CAS: 2228132-09-8) represents a promising compound in chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activities and favorable preliminary safety profile, make it a valuable subject for further investigation. Future research should focus on elucidating its precise mechanisms of action, optimizing its pharmacological properties, and exploring its potential in various therapeutic areas.